Cas no 1040544-09-9 (2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester)
1040544-09-9 structure
Product Name:2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester
CAS No:1040544-09-9
MF:C8H10N2O4
MW:198.176002025604
CID:1097210
PubChem ID:68813042
Update Time:2025-04-20
2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester
- ethyl 5-hydroxy-6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate
- SCHEMBL3849702
- AKOS032953088
- 1040544-09-9
- DA-33754
-
- Inchi: 1S/C8H10N2O4/c1-3-14-8(13)5-6(11)4(2)9-10-7(5)12/h3H2,1-2H3,(H2,10,11,12)
- InChI Key: PHNUTWFXHAUORG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(NN=C(C)C=1O)=O)=O
Computed Properties
- Exact Mass: 198.06405680g/mol
- Monoisotopic Mass: 198.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 88Ų
2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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